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Compound of Interest

Compound Name: Monoisobutyl Phthalate-d4

Cat. No.: B585960 Get Quote

Monoisobutyl Phthalate-d4: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

characteristics of Monoisobutyl Phthalate-d4. It includes a summary of its properties,

analytical methodologies, and its relevance in the context of endocrine disruption research.

Core Physical and Chemical Characteristics
Monoisobutyl Phthalate-d4 is the deuterated form of Monoisobutyl Phthalate (MiBP), a

primary metabolite of the widely used plasticizer, Diisobutyl Phthalate (DiBP).[1] Its isotopic

labeling makes it an invaluable internal standard for accurate quantification of MiBP in various

biological and environmental matrices.[2]
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Property Value Source(s)

Molecular Formula C₁₂H₁₀D₄O₄ [3][4][5]

Molecular Weight 226.26 g/mol

CAS Number 1219802-26-2

Appearance White to off-white solid

Melting Point
72-74 °C (for Monobutyl

Phthalate-d4)

Boiling Point Data not available

Purity >95% (HPLC), 98+% ,

Storage Temperature
+4°C, 2-8°C, Room

Temperature
,,

Synonyms

1,2-Benzene-3,4,5,6-d4-

dicarboxylic Acid Mono(2-

methylpropyl) Ester, 2,3,4,5-

tetradeuterio-6-(2-

methylpropoxycarbonyl)benzoi

c acid

Solubility:
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Solvent Solubility Source(s)

Chloroform Slightly soluble

Ethyl Acetate Slightly soluble

DMSO
100 mg/mL (441.97 mM) with

sonication

DMSO + PEG300 + Tween-80

+ Saline (10%/40%/5%/45%)
≥ 2.5 mg/mL (11.05 mM)

DMSO + 20% SBE-β-CD in

saline (10%/90%)
≥ 2.5 mg/mL (11.05 mM)

DMSO + Corn oil (10%/90%) ≥ 2.5 mg/mL (11.05 mM)

Experimental Protocols
Synthesis of Monoisobutyl Phthalate-d4
A detailed, publicly available, step-by-step synthesis protocol for Monoisobutyl Phthalate-d4
is not readily found in the searched literature. However, a general approach for the synthesis of

deuterated phthalate monoesters can be inferred. The synthesis would likely involve the

esterification of phthalic anhydride-d4 with isobutanol under acidic catalysis. The reaction

progress would be monitored by techniques such as thin-layer chromatography (TLC), and the

final product would be purified using methods like column chromatography.

Quantification by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)
Monoisobutyl Phthalate-d4 is primarily used as an internal standard for the quantification of

Monoisobutyl Phthalate in biological samples. Below is a representative LC-MS/MS protocol

based on methods described for phthalate analysis.

Objective: To quantify the concentration of Monoisobutyl Phthalate (MiBP) in a biological matrix

(e.g., urine, plasma) using Monoisobutyl Phthalate-d4 as an internal standard.

Materials:
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LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

C18 reversed-phase analytical column

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Monoisobutyl Phthalate standard

Monoisobutyl Phthalate-d4 (internal standard)

Sample matrix (e.g., urine, plasma)

Solid-phase extraction (SPE) cartridges for sample cleanup

Procedure:

Sample Preparation:

Thaw biological samples to room temperature.

Spike a known concentration of Monoisobutyl Phthalate-d4 into each sample, calibrator,

and quality control sample.

Perform enzymatic deconjugation (e.g., using β-glucuronidase) to release conjugated

phthalate metabolites.

Conduct solid-phase extraction (SPE) to clean up the sample and concentrate the

analytes. Elute the analytes with an appropriate organic solvent.

Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute in the

initial mobile phase composition.

LC Separation:

Inject the reconstituted sample onto the C18 column.
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Separate the analytes using a gradient elution program. A typical gradient might start with

a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B

to elute the analytes, followed by a re-equilibration step.

MS/MS Detection:

Use an electrospray ionization (ESI) source, typically in negative ion mode.

Monitor the specific precursor-to-product ion transitions (Multiple Reaction Monitoring -

MRM) for both MiBP and MiBP-d4.

For MiBP, a common transition is m/z 221 -> 77.

For a deuterated analog like DiBP-d4, a transition of m/z 283.2 -> 153.0 has been

noted, indicating a similar fragmentation pattern would be expected for MiBP-d4.

Optimize the collision energy and other MS parameters for maximum signal intensity.

Quantification:

Construct a calibration curve by plotting the ratio of the peak area of the MiBP to the peak

area of the Monoisobutyl Phthalate-d4 against the concentration of the MiBP standards.

Determine the concentration of MiBP in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Biological Relevance and Signaling Pathways
The non-deuterated form of this compound, Monoisobutyl Phthalate (MiBP), is a known

endocrine-disrupting chemical (EDC). EDCs can interfere with the body's hormonal systems,

and phthalates, in particular, have been shown to possess anti-androgenic effects. This

interference can occur through various mechanisms, including the disruption of steroid

hormone synthesis (steroidogenesis) and interference with androgen receptor signaling.

Disruption of Steroidogenesis
Phthalates can interfere with the production of steroid hormones, such as testosterone, by

affecting the expression and activity of key enzymes in the steroidogenesis pathway. This
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pathway begins with cholesterol and involves a series of enzymatic reactions to produce

various steroid hormones.
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Caption: Simplified steroidogenesis pathway and potential points of disruption by MiBP.

Interference with Androgen Receptor Signaling
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MiBP can act as an antagonist to the androgen receptor (AR). In the canonical AR signaling

pathway, androgens like testosterone and dihydrotestosterone (DHT) bind to the AR in the

cytoplasm. This binding causes a conformational change, dissociation from heat shock proteins

(HSPs), dimerization, and translocation to the nucleus. In the nucleus, the AR dimer binds to

androgen response elements (AREs) on DNA, leading to the transcription of target genes.

MiBP can interfere with this process, likely by competing with androgens for binding to the AR,

thereby inhibiting the transcription of androgen-responsive genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b585960#physical-and-chemical-characteristics-of-
monoisobutyl-phthalate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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